Cas no 1345275-22-0 ((+/-)-10,11-dihydroxy-4Z,7Z,13Z,16Z,19Z-docosapentaenoic acid)

(+/-)-10,11-dihydroxy-4Z,7Z,13Z,16Z,19Z-docosapentaenoic acid structure
1345275-22-0 structure
Product Name:(+/-)-10,11-dihydroxy-4Z,7Z,13Z,16Z,19Z-docosapentaenoic acid
CAS No:1345275-22-0
MF:C22H34O4
MW:362.502967357636
CID:4695731
PubChem ID:16061145
Update Time:2025-07-10

(+/-)-10,11-dihydroxy-4Z,7Z,13Z,16Z,19Z-docosapentaenoic acid Chemical and Physical Properties

Names and Identifiers

    • 10,11-DiHDPE
    • LMFA04000040
    • (+/-)-10,11-dihydroxy-4Z,7Z,13Z,16Z,19Z-docosapentaenoic acid
    • (+/-)10(11)-DiHDPA
    • CS-0200313
    • AKOS040754658
    • (??)10(11)-DiHDPA
    • HY-139391
    • (4Z,7Z,13Z,16Z,19Z)-10,11-DIHYDROXYDOCOSA-4,7,13,16,19-PENTAENOIC ACID
    • ( inverted exclamation markA)10(11)-DiHDPA
    • CHEBI:165247
    • SCHEMBL23646058
    • 1345275-22-0
    • Inchi: 1S/C22H34O4/c1-2-3-4-5-6-7-8-11-14-17-20(23)21(24)18-15-12-9-10-13-16-19-22(25)26/h3-4,6-7,10-15,20-21,23-24H,2,5,8-9,16-19H2,1H3,(H,25,26)/b4-3-,7-6-,13-10-,14-11-,15-12-
    • InChI Key: OAZUCYZBXHOCES-UQZHZJRSSA-N
    • SMILES: OC(C/C=C\C/C=C\CCC(=O)O)C(C/C=C\C/C=C\C/C=C\CC)O

Computed Properties

  • Exact Mass: 362.24570956g/mol
  • Monoisotopic Mass: 362.24570956g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 15
  • Complexity: 486
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 5
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 77.8

(+/-)-10,11-dihydroxy-4Z,7Z,13Z,16Z,19Z-docosapentaenoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D911729-500μg
(±)10(11)-DiHDPA
1345275-22-0 98%
500μg
¥13,033.00 2022-01-14
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci74780-100ug
(±)10(11)-DiHDPA
1345275-22-0 98%
100ug
¥1848.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci74780-50ug
(±)10(11)-DiHDPA
1345275-22-0 98%
50ug
¥972.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci74780-500ug
(±)10(11)-DiHDPA
1345275-22-0 98%
500ug
¥7511.00 2022-04-26
Larodan
14-4251-39-100ug
10,11-dihydroxy-4(Z),7(Z),13(Z),16(Z),19(Z)-docosapentaenoic acid
1345275-22-0 >98%
100ug
€210.00 2023-09-19
Larodan
14-4251-39-100g
10,11-dihydroxy-4(Z),7(Z),13(Z),16(Z),19(Z)-docosapentaenoic acid
1345275-22-0 >98%
100g
€200.00 2025-03-07
1PlusChem
1P01EQ18-1mg
(±)10,11-dihydroxy-4Z,7Z,13Z,16Z,19Z-docosapentaenoicacid
1345275-22-0 ≥98%
1mg
$1108.00 2023-12-22
A2B Chem LLC
AX65740-1mg
(±)10,11-dihydroxy-4Z,7Z,13Z,16Z,19Z-docosapentaenoicacid
1345275-22-0 ≥98%
1mg
$842.00 2024-04-20

Additional information on (+/-)-10,11-dihydroxy-4Z,7Z,13Z,16Z,19Z-docosapentaenoic acid

Exploring the Biological Significance and Research Applications of (+/-)-10,11-dihydroxy-4Z,7Z,13Z,16Z,19Z-docosapentaenoic acid (CAS No. 1345275-22-0)

The compound (+/-)-10,11-dihydroxy-4Z,7Z,13Z,16Z,19Z-docosapentaenoic acid (CAS No. 1345275-22-0) is a bioactive lipid metabolite belonging to the family of oxylipins, which are oxygenated derivatives of polyunsaturated fatty acids (PUFAs). This molecule has garnered significant attention in recent years due to its potential roles in inflammatory regulation, cellular signaling, and metabolic pathways. Researchers are particularly interested in its structural uniqueness, featuring multiple double bonds (4Z,7Z,13Z,16Z,19Z) and hydroxyl groups at positions 10 and 11, which contribute to its functional diversity.

In the context of current scientific trends, (+/-)-10,11-dihydroxy-4Z,7Z,13Z,16Z,19Z-docosapentaenoic acid is often discussed alongside omega-3 fatty acids and eicosanoids, as it shares biosynthetic pathways with these well-studied compounds. Its potential applications in nutraceuticals and personalized medicine align with growing consumer interest in natural anti-inflammatory agents and gut health. Studies suggest that this compound may modulate immune responses and oxidative stress, making it a candidate for further investigation in chronic disease management.

The synthesis and characterization of CAS No. 1345275-22-0 require advanced analytical techniques such as liquid chromatography-mass spectrometry (LC-MS) and nuclear magnetic resonance (NMR). Its stereochemistry ((+/-)-form) adds complexity to its study, as enantiomers may exhibit distinct biological activities. This has led to debates in the scientific community about the need for enantioselective synthesis and chiral separation methods to fully understand its pharmacological properties.

From a commercial perspective, the demand for high-purity (+/-)-10,11-dihydroxy-4Z,7Z,13Z,16Z,19Z-docosapentaenoic acid is rising among pharmaceutical researchers and biotechnology companies. Its inclusion in lipidomics studies reflects the broader shift toward systems biology approaches in drug discovery. Frequently searched questions related to this compound include: "What are the natural sources of 10,11-dihydroxy-DPA?" and "How does 10,11-dihydroxy-DPA compare to resolvins in inflammation resolution?" These queries highlight the need for accessible, evidence-based information about its biosynthetic origins and mechanistic actions.

Emerging research links CAS No. 1345275-22-0 to the gut-brain axis, a hot topic in microbiome studies. Preliminary data suggest that microbial metabolism of PUFAs in the intestine may produce this compound, potentially influencing neurological health. This connection has spurred interest in its role as a microbiota-derived metabolite, particularly in the context of dietary interventions for neurodegenerative conditions.

In conclusion, (+/-)-10,11-dihydroxy-4Z,7Z,13Z,16Z,19Z-docosapentaenoic acid represents a fascinating intersection of lipid biochemistry and translational medicine. As analytical technologies advance and the functional food market expands, this compound is poised to become increasingly relevant in both academic and industrial settings. Future studies should focus on elucidating its receptor targets, structure-activity relationships, and potential synergies with other bioactive lipids.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd